Cas no 165743-84-0 (1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone)

• Product Name: 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone
• CAS No: 165743-84-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 110690
• PubChem ID: 22145372
• Update Time: 2025-04-18

1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone
• Ethanone,1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-
• Ethanone, 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]- (9CI)
• WOKQVMBAUYPKFC-UHFFFAOYSA-N
• 1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-3-yl)ethanone
• 3-Acetyl-1-(2-hydroxyethyl)-5-methylpyrazole
• 3-Acetyl-5-methyl-1-(2-hydroxyethyl)pyrazole
• SCHEMBL6078083
• 1-[1-(2-HYDROXYETHYL)-5-METHYLPYRAZOL-3-YL]ETHANONE
• 165743-84-0

• Inchi： 1S/C8H12N2O2/c1-6-5-8(7(2)12)9-10(6)3-4-11/h5,11H,3-4H2,1-2H3
• InChI Key： WOKQVMBAUYPKFC-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=CC(C(C)=O)=N1

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12